BE“GHE Foundational & Exploratory

Check Availability & Pricing

Stability and Storage of Psar18-cooh: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Psar18-cooh

Cat. No.: B12373755

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for
Psar18-cooh, a polysarcosine-based compound. Polysarcosine (pSar) is increasingly
recognized as a viable alternative to polyethylene glycol (PEG) in various biomedical
applications, offering advantages such as enhanced solubility, reduced immunogenicity, and
biocompatibility. Psar18-cooh, chemically identified as Ac-pSarl8-OH, is a specific variant with
an acetylated N-terminus and a carboxylated C-terminus, comprising 18 sarcosine repeating
units. Understanding its stability profile is critical for its effective application in research and
drug development.

Chemical Identity and Physical Properties

Psarl8-cooh is a well-defined, monodisperse polymer. Its key identifiers are presented in
Table 1.
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Property Value Reference
Chemical Name Ac-pSarl18-OH [1112]

CAS Number 2313534-26-6 [1]
Molecular Formula C56H94N18020 [2]
Molecular Weight 1339.47 g/mol [2]

Purity > 96%

Recommended Storage Conditions

Proper storage is paramount to maintaining the integrity of Psar18-cooh. Based on supplier
recommendations for similar polysarcosine-based linkers, the following storage conditions are

advised.
Condition Recommendation Reference
Temperature -20°C

) Store in a cool, dry, well-
Environment ]
ventilated area.

Keep containers securely

Container

sealed.

Store away from incompatible
Incompatibilities materials and foodstuff

containers.

Stability Profile

Currently, specific quantitative stability data for Psarl8-cooh, such as degradation kinetics
under various pH, temperature, and light conditions, is not extensively available in the public
domain. However, the stability can be inferred from the general properties of the polysarcosine
polymer class.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://broadpharm.com/product/bp-44248
https://precisepeg.com/products/ac-psar18-oh
https://broadpharm.com/product/bp-44248
https://precisepeg.com/products/ac-psar18-oh
https://precisepeg.com/products/ac-psar18-oh
https://www.benchchem.com/product/b12373755?utm_src=pdf-body
https://www.benchchem.com/product/b12373755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrolytic Stability

The polysarcosine backbone consists of amide bonds, which are generally stable to hydrolysis
under neutral pH conditions. However, in the presence of strong acids or bases, or certain
enzymes, degradation can occur. The terminal carboxylic acid group is a stable functional
group.

Enzymatic Degradation

Polysarcosine is known to be biodegradable. The amide linkages in the polymer backbone are
susceptible to enzymatic cleavage by proteases. For instance, random copolymers of
sarcosine and alanine have been shown to be degraded by porcine pancreatic elastase. This
susceptibility to enzymatic degradation is a key feature for applications requiring biodegradable

linkers.

The general workflow for assessing enzymatic degradation is outlined below.
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Workflow for Enzymatic Degradation Assay

Sample Preparation

Prepare Psar18-cooh solution Prepare enzyme solution
in appropriate buffer (e.g., PBS) (e.g., Porcine Pancreatic Elastase)
Incubation

Mix Psarl8-cooh and enzyme solutions

l

Incubate at physiological temperature
(e.g., 37°C)

l

Collect aliquots at
various time points

Analysis

Quench enzymatic reaction
(e.g., by adding acid or inhibitor)

l

Analyze samples by SEC/GPC
or LC-MS

'

Determine decrease in parent
compound and appearance of
degradation products

Click to download full resolution via product page

Diagram of the enzymatic degradation assay workflow.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b12373755?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formulation Stability

Polysarcosine-based materials have been shown to enhance the stability of formulations. For
example, polysarcosine lipids can prevent nanoparticle aggregation and degradation, leading
to improved long-term storage stability. Micelles formed with vitamin E-conjugated
polysarcosine have demonstrated stability for over two months under ambient conditions, with
negligible change in size. This suggests that Psarl8-cooh is likely to be stable in formulated

systems.

Experimental Protocols

Detailed, validated stability-indicating analytical methods for Psar18-cooh are not publicly
available. However, standard analytical techniques used for polymers and peptides can be
adapted.

Synthesis of Carboxy-Functionalized Polysarcosine

The terminal carboxylic acid of Psarl8-cooh is typically introduced post-polymerization. A
general method involves the reaction of the polymer's terminal amine group with succinic
anhydride.
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Synthesis of Carboxy-Terminated Polysarcosine

Dissolve amine-terminated
polysarcosine in dry DMF

:

Add diisopropylethylamine (DIPEA)
and stir

:

Add succinic anhydride

:

Stir overnight at room temperature

:

Purify by dialysis to remove
excess reagents

:

Lyophilize to obtain the
carboxy-functionalized product

Click to download full resolution via product page

General synthesis of carboxy-terminated polysarcosine.

Analytical Methods for Stability Assessment

The stability of Psarl8-cooh can be monitored using a combination of chromatographic and
spectroscopic techniques.
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Technique

Purpose

Size Exclusion Chromatography (SEC) / Gel
Permeation Chromatography (GPC)

To monitor changes in molecular weight

distribution, indicating polymer chain cleavage.

High-Performance Liquid Chromatography
(HPLC)

To separate the parent compound from potential
degradation products. A reverse-phase method

would be suitable.

Liquid Chromatography-Mass Spectrometry
(LC-MS)

For the identification of degradation products by

determining their mass-to-charge ratio.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the chemical structure and identify
changes in functional groups. 1H NMR is
commonly used for polysarcosine

characterization.

A general workflow for a stability study is depicted below.
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General Stability Study Workflow

Study Setup

Prepare solutions of Psar18-cooh
under different conditions
(e.g., pH, temperature, solvent)

:

Store samples under controlled
conditions

Sampling and Analysis

Withdraw samples at
pre-defined time points

:

Analyze samples using stability-
indicating methods (e.g., HPLC, SEC)

241 EvaM

Quantify the remaining Identify and quantify
Psar18-cooh degradation products

N/

Determine degradation kinetics
and shelf-life

Click to download full resolution via product page

Workflow for a comprehensive stability study.

Summary and Conclusion

Psarl8-cooh is a promising polysarcosine-based molecule with favorable properties for
biomedical applications. While specific, in-depth stability data for this particular compound is
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limited, the general stability of the polysarcosine class of polymers suggests good stability
under recommended storage conditions. The primary degradation pathway is likely to be
enzymatic hydrolysis of the amide backbone. For critical applications, it is recommended that
users perform their own stability studies under conditions relevant to their specific use case,
employing the analytical methodologies outlined in this guide. The recommended storage
condition is -20°C in a sealed container in a dry, well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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